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Compound of Interest

Compound Name: 2,5-dibutyl-1H-imidazole

Cat. No.: B15433336 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of 2,5-dibutyl-1H-imidazole. The following procedures are based on best practices for

handling imidazole derivatives and are intended for use by trained research, scientific, and

drug development professionals in a laboratory setting.

Chemical Profile:

Name: 2,5-dibutyl-1H-imidazole

Structure: While a specific Safety Data Sheet (SDS) is not available for this compound, it

belongs to the imidazole class of heterocyclic aromatic organic compounds. Imidazoles can

be corrosive and may cause skin burns and eye damage.[1] They may also be harmful if

swallowed.[1]

Appearance: The physical state is not definitively known without a specific SDS, but many

imidazole derivatives are solids at room temperature.[2][3]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to ensure personal safety when handling 2,5-dibutyl-1H-imidazole.

The following table summarizes the recommended equipment.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2][4] A face

shield provides additional

protection against splashes.

Hand Protection Chemical-resistant gloves

Nitrile or rubber gloves are

generally recommended for

handling imidazole

compounds.[5] Always check

the manufacturer's glove

compatibility chart.

Body Protection Fully-buttoned laboratory coat

A lab coat provides a primary

barrier against accidental

spills.

Respiratory Protection
Use in a certified chemical

fume hood

All work should be conducted

in a properly functioning fume

hood to avoid inhalation of any

dust or vapors.[4][5] If a fume

hood is not available, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary.

[2][4]

Operational Plan: Handling and Storage
Handling:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible and have been recently certified.[5][6]

Location: All handling of 2,5-dibutyl-1H-imidazole should be performed inside a certified

chemical fume hood.[4][5]
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Manipulation: Avoid generating dust if the compound is a solid.[1] Use appropriate tools for

transfers.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[7] Do not eat, drink, or smoke in the laboratory.[7]

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.[6]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[5][6]

The storage area should be secured and accessible only to authorized personnel.

Emergency Procedures
Exposure Response:
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station, holding the eyelids open.[6]

Seek immediate medical attention.[2]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes in a

safety shower.[6] Remove all contaminated

clothing while under the shower.[6] Seek

immediate medical attention.[1][2]

Inhalation

Move the individual to fresh air immediately.[2]

[6] If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting.[1][2] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[1]

Seek immediate medical attention.[1][2]

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, and if properly trained and equipped, contain the spill with an inert

absorbent material.

Clean-up: Carefully sweep or scoop up the absorbed material into a suitable, labeled

container for disposal. Avoid generating dust.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent.
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Large Spills: For large spills, evacuate the laboratory, secure the area, and contact your

institution's Environmental Health & Safety (EH&S) department immediately.[5]

Disposal Plan
All waste containing 2,5-dibutyl-1H-imidazole must be treated as hazardous waste.

Collection: Collect all waste, including contaminated PPE and cleaning materials, in a clearly

labeled, sealed, and compatible waste container.[5]

Labeling: The waste container must be labeled with the full chemical name and appropriate

hazard warnings.

Storage: Store the waste container in a designated, secure waste accumulation area, away

from incompatible materials.

Disposal: Arrange for disposal through your institution's hazardous waste management

program. Do not dispose of this chemical down the drain or in regular trash.

Workflow and Safety Protocols
Caption: A workflow diagram outlining the key steps for the safe handling of 2,5-dibutyl-1H-
imidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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